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Compound of Interest

Compound Name: 2,6-Dimethyl-4-nitrosophenol

Cat. No.: B077472

Safe Handling Guide: 2,6-Dimethyl-4-nitrosophenol

This document provides essential safety and logistical information for the handling and disposal
of 2,6-Dimethyl-4-nitrosophenol (CAS No: 13331-93-6). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining necessary personal protective equipment, operational protocols, and emergency
plans.

Hazard Identification and Safety Data

2,6-Dimethyl-4-nitrosophenol is classified as a hazardous substance requiring careful
handling.[1] It is toxic if swallowed and causes serious skin and eye irritation.[1][2][3] The
primary hazards are summarized in the table below.
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Hazard

S GHS Code Description Pictogram Signal Word
Classification
Acute Toxicity, Toxic if T,
H301 laalt text Danger[1][2]
Oral swallowed[1][2]

) Causes serious
Serious Eye

o H319 eye irritation[1][2] ralt text Warning
Irritation
[31[4]
) o Causes skin L, )
Skin Irritation H315 L lalt text Warning
irritation[3][4]
» May cause
Specific Target _ b, ,
o H335 respiratory laalt text Warning
Organ Toxicity L
irritation[3][4]

Operational Plan: PPE, Handling, and Storage

Adherence to proper operational procedures is critical to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,6-Dimethyl-4-nitrosophenol.[4][5] All PPE
should be inspected before use.
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Protection Type

Specification

Rationale / Notes

Eye / Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[4][5]

Protects against splashes and
airborne dust particles that can

cause severe eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a lab coat.[2]
[4][5] Impervious clothing
should be worn if there is a risk

of significant contact.[4]

Prevents skin irritation and
potential absorption.
Contaminated clothing must be
removed and washed before
reuse.[4][5]

Respiratory Protection

All handling of solid material
must be done in a certified
chemical fume hood.[5] If dust
generation is unavoidable or if
working outside a fume hood,
a full-face respirator with
appropriate cartridges is

required.[4]

Prevents inhalation of dust,
which can cause respiratory
tract irritation.[3][5]

Handling Protocol

e Preparation: Ensure an eyewash station and safety shower are accessible and operational

before beginning work.[5]

» Location: Conduct all procedures involving 2,6-Dimethyl-4-nitrosophenol within a certified

chemical fume hood to minimize inhalation risk.[5]

» Manipulation: Minimize the generation of dust when weighing or transferring the material.[5]

e Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or

smoke in the work area.[2][6]

¢ Clothing: Remove any contaminated clothing immediately and wash it before wearing it

again.[4][5]

Storage Plan
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Store in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed to prevent contamination and exposure.[4][5]

The storage area should be locked and secured.[2][4][6]

Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures

Immediate and appropriate action during an emergency is crucial to mitigate harm.

First Aid Measures

The following table outlines the immediate first aid steps to be taken in case of exposure.[5]
Medical attention should be sought in all cases of exposure.[2][5]
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Exposure Route Immediate Action

Move the person to fresh air immediately. If
breathing is difficult, administer oxygen. If the
) person is not breathing, provide artificial
Inhalation I .
respiration, but avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

[5]

Remove contaminated clothing and shoes.
Skin Contact Flush the affected skin with plenty of water for at

least 15 minutes. Seek medical attention.[2][5]

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift
Eye Contact the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[2][4][5]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cups of water or milk.
Ingestion . :
Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[2][5][6]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup.

o Evacuate and Secure: Immediately alert others in the area and evacuate non-essential
personnel. Restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[5]

e Don PPE: Wear the full recommended PPE as described above, including respiratory
protection, gloves, and eye protection.[5]
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e Contain and Clean: Gently sweep or vacuum the spilled solid material.[5] Avoid actions that
generate dust.[4][5] Place the collected material into a clearly labeled, sealed container for
disposal.[5]

o Decontaminate: Clean the spill area with soap and water once the solid material has been
removed.

o Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to
the disposal plan.
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Spill Detected

Assess Spill Size
(Small & Contained?)
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(Sweep or Vacuum)

Decontaminate Spill Area
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Spill Secured

Click to download full resolution via product page
Caption: Workflow for Responding to a 2,6-Dimethyl-4-nitrosophenol Spill.

Disposal Plan

Proper disposal of 2,6-Dimethyl-4-nitrosophenol and associated contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Disposal Protocol

Collection: Collect all waste material (including the chemical itself and any contaminated
items like gloves, wipes, and cleanup materials) in a designated, compatible, and properly
sealed hazardous waste container.[5][7]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "2,6-Dimethyl-4-nitrosophenol"”.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials, while awaiting pickup.

Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.[4][6] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077472#personal-protective-equipment-for-handling-
2-6-dimethyl-4-nitrosophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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